Cas no 79564-74-2 (3-(Dodecanoylamino)benzoic acid)
79564-74-2 structure
Product Name:3-(Dodecanoylamino)benzoic acid
CAS No:79564-74-2
MF:C19H29NO3
MW:319.438465833664
MDL:MFCD00183873
CID:1071721
PubChem ID:586148
Update Time:2025-04-20
3-(Dodecanoylamino)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(Dodecanoylamino)benzoic acid
- 3-dodecanamidobenzoic acid
- 3-Dodecanoylamino-benzoic acid
- 3-Lauramidobenzoic acid
- AC1LBOAH
- AC1Q2VZM
- CTK6D8787
- MolPort-001-823-691
- STK368990
- SureCN7824612
- 3-(Dodecanoylamino)benzoic acid #
- 4-(6-HYDROXYHEXYLOXY)BENZOICACID4-METHOXYPHENYLESTER
- 3-dodecanamidobenzoicacid
- SCHEMBL7824612
- MFCD00183873
- 79564-74-2
- VIUQAJGCGOXPGF-UHFFFAOYSA-N
- AKOS000727730
- CS-0314541
- DTXSID00342952
- LS-03633
- benzoic acid, 3-[(1-oxododecyl)amino]-
- ALBB-010647
-
- MDL: MFCD00183873
- Inchi: 1S/C19H29NO3/c1-2-3-4-5-6-7-8-9-10-14-18(21)20-17-13-11-12-16(15-17)19(22)23/h11-13,15H,2-10,14H2,1H3,(H,20,21)(H,22,23)
- InChI Key: VIUQAJGCGOXPGF-UHFFFAOYSA-N
- SMILES: O=C(CCCCCCCCCCC)NC1C=CC=C(C(=O)O)C=1
Computed Properties
- Exact Mass: 319.21474379g/mol
- Monoisotopic Mass: 319.21474379g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 13
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.5
- Topological Polar Surface Area: 66.4Ų
3-(Dodecanoylamino)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 043059-10g |
3-(Dodecanoylamino)benzoic acid |
79564-74-2 | 95% | 10g |
£858.00 | 2022-03-01 | |
| TRC | D050700-500mg |
3-(Dodecanoylamino)benzoic Acid |
79564-74-2 | 500mg |
$ 235.00 | 2022-06-06 | ||
| TRC | D050700-1000mg |
3-(Dodecanoylamino)benzoic Acid |
79564-74-2 | 1g |
$ 390.00 | 2022-06-06 | ||
| TRC | D050700-2000mg |
3-(Dodecanoylamino)benzoic Acid |
79564-74-2 | 2g |
$ 615.00 | 2022-06-06 | ||
| Fluorochem | 043059-5g |
3-(Dodecanoylamino)benzoic acid |
79564-74-2 | 95% | 5g |
£470.00 | 2022-03-01 | |
| Fluorochem | 043059-1g |
3-(Dodecanoylamino)benzoic acid |
79564-74-2 | 95% | 1g |
£154.00 | 2022-03-01 | |
| Matrix Scientific | 061373-500mg |
3-(Dodecanoylamino)benzoic acid |
79564-74-2 | 500mg |
$119.00 | 2023-09-10 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1385211-1g |
3-Dodecanamidobenzoic acid |
79564-74-2 | 97% | 1g |
¥1620.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1385211-5g |
3-Dodecanamidobenzoic acid |
79564-74-2 | 97% | 5g |
¥4625.00 | 2024-07-28 | |
| Crysdot LLC | CD12030390-5g |
3-Dodecanamidobenzoic acid |
79564-74-2 | 97% | 5g |
$520 | 2024-07-24 |
3-(Dodecanoylamino)benzoic acid Related Literature
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
79564-74-2 (3-(Dodecanoylamino)benzoic acid) Related Products
- 76208-99-6(3-(propionylamino)benzoic Acid)
- 99855-49-9(4-(butyrylamino)benzoic Acid)
- 76209-00-2(3-(Butyrylamino)benzoic Acid)
- 76475-62-2(4-(3-carboxypropanamido)benzoic acid)
- 5694-37-1(N-(4-Carboxyphenyl)succinamic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk